Abrusogenin
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Overview
Description
Abrusogenin is a sweet-tasting saponin occurring naturally. It may have cytotoxic properties.
Scientific Research Applications
Potential in Diabetes Treatment
- Research indicates that components of Abrus precatorius, including abrusogenin, may have therapeutic significance against diabetes mellitus. This is supported by network pharmacology techniques that identified active ingredients and their potential targets, suggesting that abrusogenin and related compounds could improve the body's sensitivity to insulin and regulate expression of specific genes potentially useful in diabetes treatment (Noor et al., 2022).
Role in Muscle Growth and Repair
- Neoruscogenin, a compound related to abrusogenin, has been found to modulate muscle growth. Studies have shown it inhibits MSTN maturation, promoting differentiation of myoblasts and hypertrophy of muscle fibers, which could be beneficial for treating myopathy and in the livestock industry (Zhang et al., 2022).
Antimicrobial Properties
- Abrusogenin, isolated from Abrus precatorius, has demonstrated antimicrobial activity against various microbes, such as S. aureus and C. albicans. This suggests potential applications in developing antimicrobial treatments (Ragasa et al., 2013).
Potential in Cancer Therapy
- Abrusogenin-related compounds have shown effectiveness in cancer therapy. For instance, abrin, a toxic lectin from Abrus precatorius, induces apoptosis in cancer cells, particularly through the regulation of Caspase-3 and Bcl-2 expression, suggesting a role in targeted cancer treatment (Ramnath et al., 2007).
Immunostimulatory Effects
- Lectins derived from Abrus precatorius, which include abrusogenin, have shown immunostimulatory effects, such as activating splenocytes and inducing cytokine production in tumor-bearing mice. This indicates potential in developing immune therapies (Bhutia et al., 2009).
properties
CAS RN |
124962-07-8 |
---|---|
Molecular Formula |
C30H44O6 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
(1S,3R,6S,7S,8R,11S,12S,15R,16R)-6-hydroxy-7,12,16-trimethyl-15-[(1S)-1-[(2S)-5-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylic acid |
InChI |
InChI=1S/C30H44O5/c1-17-6-7-20(35-24(17)32)18(2)19-10-12-27(4)21-8-9-22-28(5,25(33)34)23(31)11-13-29(22)16-30(21,29)15-14-26(19,27)3/h6,18-23,31H,7-16H2,1-5H3,(H,33,34)/t18-,19+,20-,21-,22-,23-,26+,27-,28-,29+,30-/m0/s1 |
InChI Key |
NXMRMNOPYPGVLG-IHYQVECHSA-N |
Isomeric SMILES |
CC1=CC[C@H](OC1=O)[C@@H](C)[C@H]2CC[C@@]3([C@@]2(CC[C@]45[C@H]3CC[C@@H]6[C@]4(C5)CC[C@@H]([C@@]6(C)C(=O)O)O)C)C |
SMILES |
CC1=CCC(OC1=O)C(C)C2CCC3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C(=O)O)O)C)C |
Canonical SMILES |
CC1=CCC(OC1=O)C(C)C2CCC3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C(=O)O)O)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Abrusogenin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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